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Compound of Interest

Compound Name: N-Naphthalen-2-yl-isobutyramide

Cat. No.: B1622592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical guide on N-Naphthalen-2-yl-
isobutyramide, a compound of interest in organic synthesis and potential pharmaceutical

research. While the initial discovery and extensive biological history of this specific molecule

remain largely undocumented in publicly accessible literature, this guide consolidates the

available information regarding its synthesis, and lays a foundation for future investigation. The

primary documented synthesis of N-Naphthalen-2-yl-isobutyramide was reported in 2006 as

part of a broader study on palladium-catalyzed amination reactions. This guide will detail the

experimental protocol for this synthesis, present the known physicochemical data, and outline

potential avenues for future research into its biological activity and mechanism of action.

Introduction
N-Naphthalen-2-yl-isobutyramide (CAS No. 71182-40-6) is an amide derivative characterized

by a naphthalene moiety linked to an isobutyramide group. While the specific impetus for its

initial synthesis is not extensively detailed in the primary literature, its structure is suggestive of

potential applications in medicinal chemistry, where naphthalene-containing compounds have

shown a wide range of biological activities. The synthesis of this compound was notably

described in a 2006 publication in the Journal of Organic Chemistry by Tundel, Anderson, and

Buchwald, which focused on the development of expedited palladium-catalyzed amination of

aryl nonaflates.
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This guide will provide a detailed examination of the available scientific information on N-
Naphthalen-2-yl-isobutyramide, with a focus on its chemical synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of N-Naphthalen-2-yl-isobutyramide is

presented in Table 1. This data is essential for its handling, characterization, and formulation in

experimental settings.

Property Value Reference

CAS Number 71182-40-6 General chemical databases

Molecular Formula C₁₄H₁₅NO General chemical databases

Molecular Weight 213.27 g/mol General chemical databases

Table 1: Physicochemical Data for N-Naphthalen-2-yl-isobutyramide

Synthesis of N-Naphthalen-2-yl-isobutyramide
The most well-documented synthesis of N-Naphthalen-2-yl-isobutyramide is through a

palladium-catalyzed cross-coupling reaction. The following protocol is based on the microwave-

assisted amination of an aryl nonaflate as described in the 2006 doctoral thesis of Rachel E.

Tundel from the Massachusetts Institute of Technology, which formed the basis of the

subsequent publication.[1]

Experimental Protocol
Reaction: Palladium-catalyzed amination of 2-naphthyl nonaflate with isobutyramide.

Materials:

2-Naphthyl nonaflate (107 mg, 0.250 mmol)[1]

Isobutyramide (28 mg, 0.33 mmol)[1]

Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (5.8 mg, 0.0063 mmol)[1]
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XantPhos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (14.5 mg, 0.0250 mmol)[1]

MTBD (7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene) (90 µL, 0.63 mmol)[1]

Toluene (0.5 mL)[1]

Procedure:

In a microwave vial, combine 2-naphthyl nonaflate, isobutyramide, Pd₂(dba)₃, and XantPhos.

[1]

Add toluene to the vial, followed by the addition of MTBD.[1]

Seal the vial and subject the reaction mixture to microwave irradiation for 30 minutes at a

temperature of 175 °C.[1]

Upon completion, the reaction mixture should be cooled to room temperature.

The product, N-Naphthalen-2-yl-isobutyramide, can then be isolated and purified using

standard chromatographic techniques (e.g., column chromatography on silica gel).

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-Naphthalen-2-yl-
isobutyramide.
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Synthesis Workflow of N-Naphthalen-2-yl-isobutyramide

Reactants Catalyst System Reaction Conditions

2-Naphthyl nonaflate

Reaction Mixture

Isobutyramide Pd2(dba)3 XantPhos MTBD (Base) Toluene (Solvent) Microwave Irradiation
175 °C, 30 min

Workup and Purification
(e.g., Chromatography)

N-Naphthalen-2-yl-isobutyramide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Naphthalen-2-yl-isobutyramide.

Potential Biological Significance and Future
Directions
While no specific biological activity or mechanism of action for N-Naphthalen-2-yl-
isobutyramide has been reported in the scientific literature, its structural motifs suggest

potential areas for investigation. The naphthalene core is present in numerous biologically

active compounds, and amide functionalities are common in pharmaceuticals.

Future research on this compound could involve:
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Screening for Biological Activity: Evaluating the compound against a panel of biological

targets, such as enzymes (e.g., kinases, proteases) and receptors (e.g., GPCRs), to identify

potential therapeutic applications.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of N-
Naphthalen-2-yl-isobutyramide to understand how structural modifications impact its (yet

to be discovered) biological activity.

Computational Modeling: Utilizing in silico methods to predict potential biological targets and

binding modes.

The following diagram illustrates a potential logical workflow for the future investigation of N-
Naphthalen-2-yl-isobutyramide's biological properties.
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Future Research Workflow for N-Naphthalen-2-yl-isobutyramide

N-Naphthalen-2-yl-isobutyramide
(Synthesized Compound)

High-Throughput Screening
(e.g., Cell-based assays, Enzyme assays)

Identification of 'Hits'
(Active in specific assays)

Lead Optimization
(SAR Studies, Analog Synthesis)

Mechanism of Action Studies
(e.g., Target identification, Signaling pathway analysis)

In Vivo Studies
(Animal models)

Preclinical Development

Click to download full resolution via product page
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Caption: A proposed workflow for the biological evaluation of N-Naphthalen-2-yl-
isobutyramide.

Conclusion
N-Naphthalen-2-yl-isobutyramide is a readily synthesizable compound whose full biological

potential remains to be explored. This technical guide provides the necessary information for its

preparation in a laboratory setting, based on established palladium-catalyzed cross-coupling

methodology. The lack of data on its discovery and biological function presents a clear

opportunity for novel research. The frameworks for synthesis and future investigation outlined

herein are intended to serve as a valuable resource for researchers interested in exploring the

chemical and biological properties of this and related N-aryl amides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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